Cas no 1105229-84-2 (2-{4-(difluoromethoxy)phenylamino}-N-(furan-2-yl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-{4-(difluoromethoxy)phenylamino}-N-(furan-2-yl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 1105229-84-2
• MF: C₁₆H₁₃F₂N₃O₃S
• MW: 365.35452914238
• CID: 6393265
• PubChem ID: 30860198
• Update Time: 2024-01-16

2-{4-(difluoromethoxy)phenylamino}-N-(furan-2-yl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(difluoromethoxy)phenylamino}-N-(furan-2-yl)methyl-1,3-thiazole-4-carboxamide
• 2-[4-(difluoromethoxy)anilino]-N-(furan-2-ylmethyl)-1,3-thiazole-4-carboxamide
• 1105229-84-2
• F5448-0353
• 2-{[4-(difluoromethoxy)phenyl]amino}-N-[(furan-2-yl)methyl]-1,3-thiazole-4-carboxamide
• AKOS024508509
• VU0643237-1
• 2-((4-(difluoromethoxy)phenyl)amino)-N-(furan-2-ylmethyl)thiazole-4-carboxamide

• Inchi： 1S/C16H13F2N3O3S/c17-15(18)24-11-5-3-10(4-6-11)20-16-21-13(9-25-16)14(22)19-8-12-2-1-7-23-12/h1-7,9,15H,8H2,(H,19,22)(H,20,21)
• InChI Key： LFUIFKJTNGREEJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=CO2)=O)N=C1NC1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 365.06456878g/mol
• Monoisotopic Mass: 365.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives